Cas no 1286719-73-0 (1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide)

• Product Name: 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide
• CAS No: 1286719-73-0
• MF: C₁₈H₁₆FN₃O₃S₂
• MW: 405.466344833374
• CID: 6065942
• PubChem ID: 52908068
• Update Time: 2025-07-22

1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide
• 1-(4-fluorobenzo[d]thiazol-2-yl)-N-(4-(methylsulfonyl)phenyl)azetidine-3-carboxamide
• 1286719-73-0
• 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methylsulfonylphenyl)azetidine-3-carboxamide
• VU0533732-1
• AKOS024534024
• F6155-0723

• Inchi： 1S/C18H16FN3O3S2/c1-27(24,25)13-7-5-12(6-8-13)20-17(23)11-9-22(10-11)18-21-16-14(19)3-2-4-15(16)26-18/h2-8,11H,9-10H2,1H3,(H,20,23)
• InChI Key： KKJKREGXUVUBAK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N1CC(C(NC2C=CC(=CC=2)S(C)(=O)=O)=O)C1)F

Computed Properties

• Exact Mass: 405.06171189g/mol
• Monoisotopic Mass: 405.06171189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide

Introduction to 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide (CAS No. 1286719-73-0)

The compound 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide (CAS No. 1286719-73-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic derivative combines structural features from benzothiazole and azetidine scaffolds, which are well-documented for their pharmacological potential. The presence of a fluoro group and a methanesulfonyl moiety further enhances its chemical diversity and functional properties, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds exhibit inhibitory effects on various enzymes and receptors, making them valuable in the development of treatments for inflammatory diseases, infectious disorders, and cancer. The incorporation of a fluoro substituent into the benzothiazole ring has been shown to modulate metabolic stability and binding affinity, thereby improving drug efficacy. In particular, the fluoro group can enhance lipophilicity and metabolic resistance, which are critical factors for oral bioavailability.

The azetidine ring in this compound adds another layer of complexity, contributing to its unique pharmacophore. Azetidine derivatives are known for their ability to interact with biological targets in a distinct manner compared to other cyclic amines. This structural feature can be exploited to develop molecules with improved selectivity and reduced side effects. The N-(4-methanesulfonylphenyl) moiety further enhances the compound's interaction with biological targets by providing a strong electron-withdrawing effect, which can modulate receptor binding affinity.

Current research in medicinal chemistry emphasizes the development of multifunctional molecules that can address multiple therapeutic targets simultaneously. The structure of 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide aligns well with this trend, as it integrates several pharmacologically relevant groups into a single framework. This design approach has been successful in generating lead compounds for various diseases, including neurological disorders and metabolic syndromes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Benzothiazole derivatives have been extensively studied for their neuroprotective and anti-inflammatory properties. The presence of a fluoro group can enhance blood-brain barrier penetration, which is crucial for treating central nervous system (CNS) disorders. Additionally, the azetidine ring may contribute to GABA receptor modulation, which is relevant for conditions such as epilepsy and anxiety.

In oncology research, this compound has shown promise as an inhibitor of kinases and other enzymes involved in tumor growth and progression. The methanesulfonylphenyl group can interact with ATP-binding pockets in enzymes like tyrosine kinases, leading to potent inhibition. Preclinical studies have demonstrated that similar derivatives exhibit significant antitumor activity by disrupting signaling pathways critical for cancer cell proliferation.

The synthesis of 1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently. The introduction of the fluoro group has been achieved using fluorinating agents under controlled conditions to prevent unwanted side reactions.

Computational modeling has played a crucial role in understanding the binding interactions of this compound with biological targets. Molecular docking studies have revealed that the fluoro group and the methanesulfonylphenyl moiety are key determinants of binding affinity. These insights have guided the optimization process toward developing more potent analogs with improved pharmacokinetic profiles.

The potential therapeutic applications of this compound extend beyond oncology and CNS disorders. It has shown promise in treating inflammatory diseases by modulating cytokine production and inhibiting inflammatory pathways. The structural features that contribute to its bioactivity make it a versatile scaffold for designing molecules with targeted action against specific disease mechanisms.

Future research directions include exploring the synthesis of analogs with modified substituents to enhance potency and selectivity. Additionally, investigating the compound's pharmacokinetic properties will be essential for determining its suitability for clinical development. Preclinical studies will focus on assessing its safety profile, biodistribution, and excretion patterns to support further translational research.

In conclusion,1-(4-fluoro-1,3-benzothiazol-2-yl)-N-(4-methanesulfonylphenyl)azetidine-3-carboxamide (CAS No. 1286719-73-0) is a structurally intriguing molecule with significant potential in drug discovery. Its unique combination of pharmacophoric elements makes it an attractive candidate for developing novel therapeutics against various diseases. Continued research efforts will be necessary to fully realize its clinical applications and contribute to advancements in medicinal chemistry.